Cas no 84697-06-3 (Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1))

Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1) structure
84697-06-3 structure
Product Name:Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1)
CAS No:84697-06-3
MF:C24H41Cl3N2O
MW:479.954144239426
CID:722271
PubChem ID:3020077
Update Time:2025-04-19

Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1)
    • (2,4-dichlorobenzyl)dimethyl[3-[(1-oxododecyl)amino]propyl]ammonium chloride
    • (2,4-dichlorophenyl)methyl-[3-(dodecanoylamino)propyl]-dimethylazanium,chloride
    • (2,4-Dichlorobenzyl)dimethyl(3-((1-oxododecyl)amino)propyl)ammonium chloride
    • EINECS 283-715-2
    • 84697-06-3
    • NS00059338
    • Inchi: 1S/C24H40Cl2N2O.ClH/c1-4-5-6-7-8-9-10-11-12-14-24(29)27-17-13-18-28(2,3)20-21-15-16-22(25)19-23(21)26;/h15-16,19H,4-14,17-18,20H2,1-3H3;1H
    • InChI Key: ZUZMMLFLCTWMHS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C[N+](C)(C)CCCNC(CCCCCCCCCCC)=O)Cl.[Cl-]

Computed Properties

  • Exact Mass: 478.22800
  • Monoisotopic Mass: 478.228447
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 16
  • Complexity: 431
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • PSA: 29.10000
  • LogP: 4.39190
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